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Compound Name: trifluoromethylpyrazole-5-boronic
acid

Cat. No.: B150840
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An In-depth Technical Guide to the Spectroscopic Characterization of 1-Methyl-3-
trifluoromethylpyrazole-5-boronic acid

Abstract

1-Methyl-3-trifluoromethylpyrazole-5-boronic acid (CAS No. 344591-91-9) is a heterocyclic
building block of significant interest in medicinal chemistry and drug development.[1] Its utility in
forming covalent bonds, particularly in Suzuki-Miyaura cross-coupling reactions, makes it a
valuable reagent for synthesizing complex molecular architectures. Accurate and
comprehensive characterization of this compound is paramount to ensure purity, confirm
structural integrity, and guarantee reproducibility in synthetic applications. This guide provides a
detailed exploration of the key spectroscopic techniques used to characterize 1-Methyl-3-
trifluoromethylpyrazole-5-boronic acid, including Nuclear Magnetic Resonance (NMR),
Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). We offer field-proven insights into
experimental design, data interpretation, and the causality behind methodological choices,
aimed at researchers, scientists, and drug development professionals.

Molecular Structure and Physicochemical
Properties
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A thorough understanding of the molecule's structure is the foundation for interpreting its
spectroscopic data.

Chemical Name: [2-methyl-5-(trifluoromethyl)pyrazol-3-yl]boronic acid[2]

CAS Number: 344591-91-9[3]

Molecular Formula: CsHeBFsN202[4]

Molecular Weight: 193.92 g/mol [4]

Appearance: Typically a powder or crystals.[3]

Melting Point: 132-137 °C[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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